MCT1/MCT2 Selectivity Advantage
AR-C141990 demonstrates a pKi of 7.6 ± 0.1 for MCT-1 and 6.6 ± 0.3 for MCT-2 in radioligand binding assays using yeast-expressed MCT isoforms, yielding approximately 10-fold MCT1 selectivity [1]. In contrast, AR-C155858 shows Ki values of 2.3 nM (MCT1) and 10 nM (MCT2)—a ~4.3-fold selectivity ratio—while AZD3965 reports 6-fold selectivity (Ki 1.6 nM MCT1 vs. ~10 nM MCT2) . For applications where MCT2 co-inhibition confounds data interpretation (e.g., HOCPCA brain uptake studies where AR-C141990 discriminates MCT1 from MCT2 with functional IC50 values of 0.21 µM vs. 2.32 µM, an 11-fold window), AR-C141990's wider selectivity margin provides cleaner target engagement [2]. Neither AR-C141990 nor the comparators exhibit significant activity against MCT-3 or MCT-4 (all pIC50 < 5) [1].
| Evidence Dimension | MCT1/MCT2 selectivity ratio (binding affinity) |
|---|---|
| Target Compound Data | MCT1 pKi 7.6 ± 0.1; MCT2 pKi 6.6 ± 0.3; ratio ~10-fold (ΔpKi ≈ 1.0) |
| Comparator Or Baseline | AR-C155858: MCT1 Ki 2.3 nM, MCT2 IC50 10 nM (~4.3-fold); AZD3965: MCT1 Ki 1.6 nM, ~6-fold over MCT2 |
| Quantified Difference | AR-C141990 selectivity ratio ~10-fold vs. ~4.3-fold (AR-C155858) and 6-fold (AZD3965); ~2.3× wider than AR-C155858 |
| Conditions | Radioligand binding displacement; yeast membranes expressing recombinant human MCT1/MCT2; Påhlman et al. 2013 Table 1b |
Why This Matters
A wider MCT1/MCT2 selectivity ratio reduces MCT2-mediated off-target effects in functional assays, critical for studies where MCT2 is co-expressed in the tissue of interest.
- [1] Påhlman C, et al. Transpl Int. 2013 Jan;26(1):22-9. Table 1b: AR-C141990 MCT-1 binding pKi 7.6 ± 0.1, MCT-2 binding pKi 6.6 ± 0.3; MCT-3 and MCT-4 transport pIC50 <5. View Source
- [2] Thiesen L, et al. J Pharmacol Exp Ther. 2015 Aug;354(2):166-74. AR-C141990 inhibited [3H]HOCPCA uptake in oocytes expressing MCT1 (IC50 0.21 µM) and MCT2 (IC50 2.32 µM). View Source
